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Compound of Interest

Compound Name: 3,7-Dimethylbenzofuran-4-ol

Cat. No.: B15206584 Get Quote

Core Properties of 3,7-Dimethylbenzofuran-4-ol
3,7-Dimethylbenzofuran-4-ol is a member of the benzofuran class of organic compounds,

which are characterized by a benzene ring fused to a furan ring.[1] The structure of 3,7-
Dimethylbenzofuran-4-ol is distinguished by methyl groups at positions 3 and 7, and a

hydroxyl group at position 4.

Table 1: Core Chemical Properties of 3,7-Dimethylbenzofuran-4-ol

Property Value Source

Molecular Formula C₁₀H₁₀O₂ PubChem[1]

Molecular Weight 162.19 g/mol PubChem[1]

IUPAC Name 3,7-dimethyl-1-benzofuran-4-ol PubChem[1]

PubChem CID 19767045 PubChem[1]

Currently, detailed experimental data such as melting point, boiling point, solubility, and spectral

analyses (NMR, IR, Mass Spectrometry) for 3,7-Dimethylbenzofuran-4-ol are not publicly

available.
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To provide a frame of reference, the following table summarizes the known properties of

structurally similar benzofuran derivatives. It is crucial to note that these properties are not of

3,7-Dimethylbenzofuran-4-ol but of related compounds, which may offer insights into its

expected chemical behavior.

Table 2: Chemical Properties of Selected Benzofuran Derivatives

Property
4,7-
Dimethylbenzofura
n

4,5,6,7-Tetrahydro-
3,6-
dimethylbenzofura
n

2,3-Dihydro-2,2-
dimethyl-7-
benzofuranol

CAS Number 28715-26-6[2] 494-90-6 1563-38-8[3]

Molecular Formula C₁₀H₁₀O[2] C₁₀H₁₄O C₁₀H₁₂O₂[3]

Molecular Weight 146.19 g/mol [4] 150.22 g/mol 164.20 g/mol [5]

Melting Point 82 °C Not available
Odorless, white

crystalline solid[5]

Boiling Point 216 °C (estimate)[6] 80-82 °C / 13 mmHg Not available

Density 1.041 g/cm³[6] 0.97 g/mL at 25 °C Not available

Refractive Index 1.577[6] n20/D 1.485 Not available

LogP 3.05[6]
2.713 (Crippen

Method)
2.1[5]

Experimental Protocols: A Generalized Approach
While specific experimental protocols for 3,7-Dimethylbenzofuran-4-ol are not documented, a

general workflow for the synthesis and characterization of novel benzofuran derivatives can be

outlined.[7][8] This serves as a methodological guide for researchers working with similar

compounds.
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Generalized Workflow for Benzofuran Derivative Characterization
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Caption: Generalized workflow for the synthesis, characterization, and biological evaluation of

novel benzofuran derivatives.

Biological Activity and Signaling Pathways
Benzofuran derivatives are known to exhibit a wide range of biological activities, including

anticancer, antimicrobial, and anti-inflammatory properties.[9][10] However, there is no specific

information available in the public domain regarding the biological activity or associated

signaling pathways of 3,7-Dimethylbenzofuran-4-ol. Further research is required to elucidate

its potential pharmacological relevance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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